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Compound of Interest

Compound Name: N-Coumaroyl serotonin
CAS No.: 201301-83-9
Cat. No.: B1233787
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For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(p-Coumaroyl) serotonin is a naturally occurring phenolic amide found in various plants,
notably in safflower (Carthamus tinctorius) seeds.[1][2] This compound has garnered significant
interest within the scientific community due to its diverse pharmacological activities, including
antioxidant, anti-inflammatory, and neuroprotective properties.[3][4] Its potential therapeutic
applications underscore the importance of accurate and comprehensive analytical methods for
its identification and characterization. This application note provides detailed protocols for the
analysis of N-Coumaroyl serotonin using Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS), two powerful techniques for structural elucidation.

Chemical Structure
IUPAC Name: (E)-N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]-3-(4-hydroxyphenyl)prop-2-enamide[5]
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Molecular Formula: C1oH1sN203
Molecular Weight: 322.36 g/mol

Quantitative NMR Data

The structural confirmation of N-Coumaroyl serotonin can be unequivocally achieved through
1H and 13C NMR spectroscopy. The following tables summarize the assigned chemical shifts (d)
in parts per million (ppm) and coupling constants (J) in Hertz (Hz).

Table 1: *H NMR Spectral Data of N-Coumaroyl Serotonin

e N Chemical Shift (8, Multiplicity Coupling Constant
ppm) (J, H2)
H-2 7.05 d 2.3
H-4 6.89 d 8.5
H-6 6.70 dd 8.5,23
H-7 7.15 d 8.5
H-a (Serotonin) 2.95 t 7.0
H-B (Serotonin) 3.58 t 7.0
H-2', H-6' 7.35 d 8.5
H-3', H-5' 6.80 d 8.5
H-7' (a-vinylic) 6.25 d 15.7
H-8' (B-vinylic) 7.40 d 15.7

Note: Data compiled and interpreted from publicly available spectral information. Actual values
may vary slightly depending on the solvent and instrument used.

Table 2: 13C NMR Spectral Data of N-Coumaroyl Serotonin
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Atom Number Chemical Shift (6, ppm)
C-2 123.0
C-3 112.5
C-3a 127.8
C-4 111.8
C-5 150.5
C-6 111.5
C-7 128.5
C-7a 131.5
C-a (Serotonin) 25.5
C- (Serotonin) 40.8
C-1 127.0
C-2', C-6' 129.5
C-3,C-5' 116.0
C-4' 159.0
C-7' (a-vinylic) 118.0
C-8' (B-vinylic) 140.0
C-9' (Carbonyl) 167.5

Note: Data compiled and interpreted from publicly available spectral information. Actual values
may vary slightly depending on the solvent and instrument used.

Mass Spectrometry Analysis

Electrospray ionization tandem mass spectrometry (ESI-MS/MS) is a highly sensitive technique
for determining the molecular weight and fragmentation pattern of N-Coumaroyl serotonin.

Table 3: High-Resolution Mass Spectrometry Data for N-Coumaroyl Serotonin
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lon Calculated m/z Observed m/z

[M+H]* 323.1390 323.1405

Table 4: Major MS/MS Fragments of N-Coumaroyl Serotonin ([M+H]")

Fragment m/z Proposed Structure | Neutral Loss
160.0786 [C10H10NQO]* (Serotonin fragment)
147.0457 [CoH702]* (Coumaroyl fragment)
132.0808 Loss of CO from m/z 160

119.0502 Loss of CO from m/z 147

Experimental Protocols
Isolation and Purification of N-Coumaroyl Serotonin
from Safflower Seed Meal

This protocol is adapted from established methods for the extraction of N-Coumaroyl
serotonin from safflower seeds.

o Extraction:
1. Grind safflower seed meal to a fine powder.

2. Extract the powder with 80% methanol at room temperature with continuous stirring for 24

hours.

3. Filter the extract and concentrate under reduced pressure to obtain a crude methanol

extract.
e Solvent Partitioning:

1. Dissolve the crude extract in water and partition sequentially with n-hexane, chloroform,
and ethyl acetate.
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2. The N-Coumaroyl serotonin will predominantly be in the ethyl acetate fraction. Collect
and evaporate the ethyl acetate layer to dryness.

o Chromatographic Purification:
1. Subject the dried ethyl acetate fraction to silica gel column chromatography.

2. Elute the column with a gradient of chloroform-methanol (e.g., starting from 100:0 to
90:10).

3. Monitor the fractions by thin-layer chromatography (TLC) and combine fractions containing
the target compound.

4. For higher purity, a subsequent purification step using high-speed counter-current
chromatography (HSCCC) can be employed.

NMR Spectroscopic Analysis

e Sample Preparation:

1. Dissolve 5-10 mg of purified N-Coumaroyl serotonin in 0.5 mL of a suitable deuterated
solvent (e.g., DMSO-ds, Methanol-da).

2. Transfer the solution to a 5 mm NMR tube.
o Data Acquisition:

1. Acquire *H NMR, 13C NMR, COSY, HSQC, and HMBC spectra on a 400 MHz or higher
field NMR spectrometer.

2. For H NMR, a typical spectral width would be -2 to 12 ppm.
3. For 3C NMR, a typical spectral width would be 0 to 200 ppm.

4. Optimize acquisition parameters (e.g., number of scans, relaxation delay) to ensure good
signal-to-noise ratio.

LC-MS/MS Analysis
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e Sample Preparation:

1. Prepare a stock solution of N-Coumaroyl serotonin in methanol at a concentration of 1
mg/mL.

2. Prepare a series of working standards by diluting the stock solution with the initial mobile
phase.

e Liquid Chromatography Conditions:

[¢]

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 pm).
o Mobile Phase A: 0.1% formic acid in water.
o Mobile Phase B: 0.1% formic acid in acetonitrile.

o Gradient: Start with 10% B, ramp to 90% B over 10 minutes, hold for 2 minutes, and re-
equilibrate at 10% B for 3 minutes.

o Flow Rate: 0.3 mL/min.
o Injection Volume: 5 pL.
e Mass Spectrometry Conditions:
o lonization Mode: Positive Electrospray lonization (ESI+).

o Scan Mode: Full scan MS and product ion scan (MS/MS) of the precursor ion at m/z
323.14.

o Collision Energy: Optimize collision energy to obtain characteristic fragment ions (typically
20-40 eV).

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the experimental workflow for N-Coumaroyl serotonin
analysis and a known signaling pathway it modulates.
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Caption: Experimental workflow for the isolation and analysis of N-Coumaroyl serotonin.
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Caption: Inhibition of the NF-kB signaling pathway by N-Coumaroyl serotonin.
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Conclusion

The methodologies and data presented in this application note provide a comprehensive
framework for the isolation, identification, and structural elucidation of N-Coumaroyl
serotonin. The detailed NMR and mass spectrometry data serve as a valuable reference for
researchers in natural product chemistry, pharmacology, and drug development. The provided
protocols offer a starting point for the reliable analysis of this promising bioactive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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